Cas no 8004-91-9 (Aniline Blue (spirit soluble))

• Product Name: Aniline Blue (spirit soluble)
• CAS No: 8004-91-9
• MF: C₃₂H₂₅N₃Na₂O₉S₃
• MW: 737.730146169662
• MDL: MFCD00036130
• CID: 86161
• PubChem ID: 135871623
• Update Time: 2025-04-18

Aniline Blue (spirit soluble) Chemical and Physical Properties

Names and Identifiers

• ANILINE BLUE (SPIRIT SOLUBLE)
• C.I.Solventblue3
• AnilineBluealcohol-soluble,C.I.42755
• Solvent blue 3 (C.I. 42775)
• Opal Blue Solvent Blue 3 Spirit Blue
• ANILINE BLUE ALCOHOL SOLUBLE C.I. NO. 51004
• Aniline blue
• Marine Blue V
• 28631-66-5
• AKOS016372187
• F82965
• ANILINE BLUE SOLUTION
• disodium;2-amino-3-methyl-5-[[4-(4-sulfonatoanilino)phenyl]-[4-(4-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]methyl]benzenesulfonate
• CI 42755
• sodium 2-amino-3-methyl-5-((E)-((E)-4-(4-sulfonatophenylimino)cyclohexa-2,5-dienylidene)(4-(4-sulfophenylamino)phenyl)methyl)benzenesulfonate
• MFCD00036130
• 8004-91-9
• Sodium 2-amino-3-methyl-5-((Z)-((Z)-4-((4-sulfonatophenyl)imino)cyclohexa-2,5-dien-1-ylidene)(4-((4-sulfophenyl)amino)phenyl)methyl)benzenesulfonate
• Aniline Blue (C.I. 42755)
• Acid Blue 22
• C.I. Acid Blue 22
• Aniline Blue (spirit soluble) ,
• Aniline Blue, sodium salt
• disodium 2-amino-3-methyl-5-({4-[(4-sulfonatophenyl)amino]phenyl}[(1E,4E)-4-[(4-sulfophenyl)imino]cyclohexa-2,5-dien-1-ylidene]methyl)benzenesulfonate
• Aniline Blue (spirit soluble)

• MDL： MFCD00036130
• Inchi： 1S/C32H27N3O9S3.2Na/c1-20-18-23(19-30(32(20)33)47(42,43)44)31(21-2-6-24(7-3-21)34-26-10-14-28(15-11-26)45(36,37)38)22-4-8-25(9-5-22)35-27-12-16-29(17-13-27)46(39,40)41;;/h2-19,34H,33H2,1H3,(H,36,37,38)(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/b31-22-,35-25+;;
• InChI Key： XOSXWYQMOYSSKB-LDKJGXKFSA-L
• SMILES： S(C1C(=C(C)C=C(C=1)C(=C1C=CC(C=C1)=NC1C=CC(=CC=1)S(=O)(=O)O)C1C=CC(=CC=1)NC1C=CC(=CC=1)S(=O)(=O)[O-])N)(=O)(=O)[O-].[Na+].[Na+] |c:9,t:16|

Computed Properties

• Exact Mass: 737.05505
• Monoisotopic Mass: 737.05483147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 8
• Complexity: 1520
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 244Ų

Experimental Properties

• Color/Form: Blue purple crystalline powder. It is a mixture of chloride of diphenyl magenta base and chloride of triphenyl magenta base.
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 222.01
• Solubility: It is blue in ethanol and insoluble in water. Hydrochloric acid added into alcohol solution has no change. Sodium hydroxide in the aqueous solution is brownish red. The sulfuric acid solution is brownish yellow, and blue precipitates are precipitated when diluted with water.
• Color index: 42775

Aniline Blue (spirit soluble) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides